Gadolinium(II) selenide.
Description
Gadolinium(II) selenide (GdSe) is a rare-earth selenide compound where gadolinium exhibits a +2 oxidation state bonded to selenium in the -2 oxidation state. Selenides (Se²⁻) are redox-active compounds analogous to sulfides, existing in both inorganic and organic forms . In aqueous environments, selenides exhibit pH-dependent speciation: Se²⁻ dominates under strong alkaline conditions, HSe⁻ at neutral pH, and toxic H₂Se gas in acidic media .
Properties
CAS No. |
12024-81-6 |
|---|---|
Molecular Formula |
H8N3O13Y |
Synonyms |
Gadolinium(II) selenide. |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Properties
Copper Selenide (CuₓSe) and Indium Selenide (In₂Se₃):
- CuₓSe thin films synthesized via the SILAR method exhibit a band gap of 1.28–1.30 eV, which increases to 1.42–1.48 eV after indium incorporation and annealing .
- In₂Se₃ is a layered semiconductor with applications in photovoltaics and optoelectronics . GdSe, as a rare-earth selenide, may share structural similarities (e.g., layered or cubic phases) but likely differs in electronic properties due to gadolinium’s 4f electron contributions.
Molybdenum Diselenide (MoSe₂):
- MoSe₂, a transition metal dichalcogenide, has a band gap of ~1.4 eV and serves as a robust catalyst for hydrogen evolution reactions (HER) across a wide pH range .
Tin Selenide (SnSe, SnSe₂):
- SnSe nanosheets exhibit phase-dependent pseudocapacitance, with SnSe₂ showing superior rate capability in supercapacitors (specific capacitance: 168–228 F g⁻¹) . GdSe’s electrochemical behavior is unknown but may align with rare-earth selenides’ redox activity.
Catalytic and Redox Activity
Organoselenium Compounds:
- Bis(2-halovinyl) selenides demonstrate glutathione peroxidase (GPx)-like activity, with bromine substituents enhancing catalytic efficiency over chlorine due to lower electronegativity .
- Cyclic selenides (e.g., MASred, DASred) undergo redox cycling between selenide and selenoxide states under physiological conditions, enabling antioxidant applications .
Hydrogen Selenide (H₂Se) Donors:
- Selenide salts (e.g., Na₂Se) release H₂Se in aqueous media, but their bolus effect limits therapeutic utility . Refined organoselenium compounds, such as methylphenyl selenide, show higher bioavailability and chemopreventive efficacy in cancer models . GdSe’s stability in biological systems remains unstudied but could be influenced by gadolinium’s reactivity.
Optical and Magnetic Behavior
Cadmium Selenide (CdSe):
- Zincblende CdSe quantum dots (QDs) exhibit a band gap sizing curve similar to wurtzite CdSe but diverge in extinction coefficients and oscillator strengths at larger sizes (>4 nm) . GdSe’s optical properties are undefined but may differ due to gadolinium’s 4f-5d transitions.
Magnetic Selenides:
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